Cas no 5784-45-2 (1-Chlorophthalazine)

1-Chlorophthalazine structure
1-Chlorophthalazine structure
Product Name:1-Chlorophthalazine
CAS No:5784-45-2
MF:C8H5ClN2
MW:164.591700315475
MDL:MFCD00024141
CID:85444
PubChem ID:160793
Update Time:2025-04-18

1-Chlorophthalazine Chemical and Physical Properties

Names and Identifiers

    • 1-Chlorophthalazine
    • 1-ChlorophthalazineDiscontinued See C379660
    • 1-CHLOROPHTHALAZINE HCl
    • 1chlorophthalazine
    • UNII-I1IE9W0S0C
    • UCOVESIAFFGEOR-UHFFFAOYSA-N
    • HMS1789H04
    • DTXSID20206547
    • NSC71104
    • A869571
    • Z56346834
    • NSC-71104
    • NSC 71104
    • CS-W016084
    • MFCD00024141
    • SY012210
    • CCG-321458
    • 1-CHLOROPHTHALAZINE [USP IMPURITY]
    • CCRIS 7361
    • AB01425
    • 5784-45-2
    • AKOS000267179
    • 1-Chloro-phthalazine
    • SCHEMBL147684
    • BS-13386
    • Discontinued See C379660
    • Phthalazine, 1-chloro-
    • I1IE9W0S0C
    • FT-0635849
    • EN300-08974
    • 1-chlorophthalazin
    • ALBB-033921
    • STL226828
    • 1-CHLOROPHTHALAZINE (USP IMPURITY)
    • DB-053115
    • DTXCID50129038
    • MDL: MFCD00024141
    • Inchi: 1S/C8H5ClN2/c9-8-7-4-2-1-3-6(7)5-10-11-8/h1-5H
    • InChI Key: UCOVESIAFFGEOR-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=CC=CC2=CN=N1

Computed Properties

  • Exact Mass: 164.01400
  • Monoisotopic Mass: 164.014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 25.8A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.349
  • Melting Point: 109-112°C
  • Boiling Point: 364.3 ℃ at 760 mmHg
  • Flash Point: 205.6°C
  • Refractive Index: 1.643
  • Water Partition Coefficient: Insoluble in water. Soluble in dichloromethane, ethanol and methanol.
  • PSA: 25.78000
  • LogP: 2.28320
  • Solubility: Not determined
  • Sensitiveness: Moisture Sensitive

1-Chlorophthalazine Security Information

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1-Chlorophthalazine Production Method

1-Chlorophthalazine Related Literature

  • 1. 679. Sulphanilamide derivatives: compounds derived from 2- and 4-aminoquinazoline and 1-aminophthalazine
  • 2. 1,3-Dipolar character of six-membered aromatic rings. Part X. Pyridazine and benzopyridazine betaines
    Nicholas Dennis,Alan R. Katritzky,Muthyala Ramaiah J. Chem. Soc. Perkin Trans. 1 1975 1506
  • 3. 312. Nucleophilic displacement reactions in aromatic systems. Part V. Kinetics of the reactions of some chloroazanaphthalenes and related compounds with ethoxide ions and with piperidine
    N. B. Chapman,D. Q. Russell-Hill J. Chem. Soc. 1956 1563
  • 4. Notes
    M. S. Gibson,A. H. Beckett,G. O. Jolliffe,M. Neeman,C. A. Bunton,D. N. Spatcher,C. M. Atkinson,C. W. Brown,J. C. E. Simpson,K. G. Lewis,J. I. Carasso,R. W. Pittman J. Chem. Soc. 1956 1076
  • 5. Kinetics of reactions in heterocycles. Part IX. Trimethylammonio- and dimethylamino-N-methyl-derivatives of quinoline, isoquinoline, cinnoline, phthalazine, quinazoline, and quinoxaline
    G. B. Barlin,A. C. Young J. Chem. Soc. B 1971 2323
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